![molecular formula C7H4FNS B053051 6-Fluorobenzo[D]thiazole CAS No. 118220-71-6](/img/structure/B53051.png)
6-Fluorobenzo[D]thiazole
Overview
Description
6-Fluorobenzo[D]thiazole is a chemical compound with the molecular formula C7H4FNS and a molecular weight of 153.18 . It is a derivative of benzothiazole, a heterocyclic compound that plays an important role in living systems and is found in a wide range of natural compounds .
Synthesis Analysis
The synthesis of 6-Fluorobenzo[D]thiazole and its derivatives has been achieved through various synthetic pathways. One method involves the condensation reaction of (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine with substituted benzoyl chlorides under mild conditions . Another method involves the reaction of 2-amino benzothiazole, anthranilic acid, and acetic anhydride, followed by condensation with formaldehyde and diethyl amine .
Molecular Structure Analysis
The molecular structure of 6-Fluorobenzo[D]thiazole has been confirmed by various spectroscopic techniques such as 1H NMR, 13C NMR, and 19F NMR . The compound also exhibits optical activities, which have been confirmed by optical rotation measurements .
Chemical Reactions Analysis
6-Fluorobenzo[D]thiazole has been used as a fundamental scaffold for the synthesis of various antimicrobial compounds . It has also been used in the synthesis of novel thiazole, pyranothiazole, thiazolo [4,5-b]pyridines, and thiazolo [5′,4′:5,6]pyrano [2,3-d]pyrimidine derivatives .
Physical And Chemical Properties Analysis
6-Fluorobenzo[D]thiazole is a solid at room temperature . It has a molecular weight of 153.18 .
Scientific Research Applications
Anticancer and Antiinflammatory Agent
Specific Scientific Field
Medicinal and Pharmaceutical Chemistry
Summary of the Application
6-Fluorobenzo[D]thiazole derivatives have been synthesized and evaluated for their potential as anticancer and antiinflammatory agents . These compounds have shown promise due to their distinctive structures and broad spectrum of biological effects .
Methods of Application or Experimental Procedures
The effects of the compounds on the proliferation of human epidermoid carcinoma cell line (A431) and human non-small cell lung cancer cell lines (A549, H1299) were evaluated by MTT method . The effect of compounds on the expression levels of inflammatory factors IL-6 and TNF-α in mouse monocyte macrophages (RAW264.7) was assessed using enzyme-linked immunosorbent assay (ELISA) .
Results or Outcomes
Twenty-five novel benzothiazole compounds were designed and synthesized, with their structures confirmed through spectrogram verification . The active compound 6-chloro- N - (4-nitrobenzyl) benzo [d] thiazol-2-amine (compound B7) was screened through a series of bioactivity assessments, which significantly inhibited the proliferation of A431, A549 and H1299 cancer cells, decreased the activity of IL-6 and TNF-α, and hindered cell migration .
Antimicrobial and Antifungal Agent
Specific Scientific Field
Medicinal Chemistry
Summary of the Application
Substituted 6-fluorobenzo[d]thiazole amides have been synthesized and evaluated for their antimicrobial and antifungal activity .
Methods of Application or Experimental Procedures
A series of novel 1-[(1R)-1-(6-fluoro-1,3-ben-zothiazol-2-yl)ethyl]-3-substituted phenyl amides was synthesized by the condensation reaction of (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine with substituted benzoyl chlorides under mild conditions . Their structures were confirmed by 1H NMR, 13C NMR and 19F NMR spectra, elemental analyses and in three cases also by single-crystal X-ray diffraction techniques .
Results or Outcomes
All the synthesized compounds were screened for antibacterial and antifungal activity against a variety of bacterial and fungal strains . Some of the compounds reveal antibacterial and antifungal activity comparable or slightly better to that of chloramphenicol, cefoperazone and amphotericin B used as medicinal standards .
Fluorescent Sensing
Specific Scientific Field
Biochemistry and Molecular Biology
Summary of the Application
6-Fluorobenzo[D]thiazole, specifically Thiazole Orange (TO), has been increasingly used as a universal staining dye in the gel electrophoresis of DNA and RNA .
Methods of Application or Experimental Procedures
TO binds to double-stranded nucleic acids by either intercalating into their duplex structures or by sticking to their grooves . This property makes it a useful tool for the detection and analysis of nucleic acids in gel electrophoresis .
Results or Outcomes
The use of TO as a staining dye has improved the detection and analysis of DNA and RNA in gel electrophoresis, providing a more efficient and accurate method for studying these essential biological molecules .
Photosensitizers and Chromophores
Specific Scientific Field
Material Science and Chemical Synthesis
Summary of the Application
Thiazoles, including 6-Fluorobenzo[D]thiazole, are used in the field of photosensitizers, rubber vulcanization, liquid crystals, sensors, sunscreens, catalysts, dyes, pigments, and chromophores .
Methods of Application or Experimental Procedures
The synthesis of thiazole derivatives, including 6-Fluorobenzo[D]thiazole, involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system, carried out in the presence of tetrabutylammonium fluoride under mild conditions .
Results or Outcomes
The synthesized 6-Fluorobenzo[D]thiazole derivatives have been used in a wide range of applications, from photosensitizers to chromophores, demonstrating the versatility and utility of these compounds .
Antidepressant and Antiulcer Agent
Specific Scientific Field
Pharmaceutical Chemistry
Summary of the Application
Thiazoles, including 6-Fluorobenzo[D]thiazole, are used in the synthesis of various synthetic drugs such as antidepressant drug (pramipexole) and antiulcer agent (nizatidine) .
Results or Outcomes
The synthesized 6-Fluorobenzo[D]thiazole derivatives have been used in a wide range of applications, from antidepressant to antiulcer agents, demonstrating the versatility and utility of these compounds .
Herbicides, Plant Desiccants and Defoliants
Specific Scientific Field
Agrochemicals
Summary of the Application
6-Fluorobenzo[D]thiazole is the fundamental scaffold for antimicrobial treatment, herbicides, plant desiccants and defoliants compounds .
Results or Outcomes
The synthesized 6-Fluorobenzo[D]thiazole derivatives have been used in a wide range of applications, from herbicides to defoliants, demonstrating the versatility and utility of these compounds .
Safety And Hazards
Future Directions
properties
IUPAC Name |
6-fluoro-1,3-benzothiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FNS/c8-5-1-2-6-7(3-5)10-4-9-6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGSRFMFTXMPTSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)SC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801314799 |
Source
|
| Record name | 6-Fluorobenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801314799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluorobenzo[D]thiazole | |
CAS RN |
118220-71-6 |
Source
|
| Record name | 6-Fluorobenzothiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=118220-71-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Fluorobenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801314799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-fluoro-1,3-benzothiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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